2-(3,4-dihydro-1H-isoquinolin-2-ylmethyl)-5-[(3-nitrophenyl)methoxy]pyran-4-one

• IUPAC Name: 2-(3,4-dihydro-1H-isoquinolin-2-ylmethyl)-5-[(3-nitrophenyl)methoxy]pyran-4-one
• InChI: InChI=1S/C22H20N2O5/c25-21-11-20(13-23-9-8-17-5-1-2-6-18(17)12-23)28-15-22(21)29-14-16-4-3-7-19(10-16)24(26)27/h1-7,10-11,15H,8-9,12-14H2
• InChI Key: HRQHDXCEEVYESS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)CC3=CC(=O)C(=CO3)OCC4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C22H20N2O5
• Molecular Weight: 392.4 g/mol

Description

The compound “2-(3,4-dihydro-1H-isoquinolin-2-ylmethyl)-5-[(3-nitrophenyl)methoxy]pyran-4-one” is a complex organic molecule. It contains an isoquinoline group, which is a type of nitrogen-containing heterocycle. It also contains a pyran ring, which is a six-membered ring with one oxygen atom, and a nitrophenyl group, which is a phenyl ring with a nitro group attached.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the isoquinoline and pyran rings, and the introduction of the nitrophenyl group. Unfortunately, without specific literature or studies on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The isoquinoline and pyran rings would likely contribute to the rigidity of the molecule, while the nitrophenyl group could potentially participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the nitrophenyl group could potentially make the compound more polar.

Scientific Research Applications

Antiviral Activity

• Researchers have explored the antiviral potential of indole derivatives, including this compound. .
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Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being studied as a potential drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

Future research on this compound could involve studying its synthesis, chemical reactions, and potential applications. For example, it could be interesting to explore its potential use as a pharmaceutical compound, given the presence of the isoquinoline group, which is found in many biologically active compounds.